Cas no 50994-50-8 (Benzenesulfonamide, N-(4-hydroxy-2-methoxyphenyl)-)
50994-50-8 structure
Product Name:Benzenesulfonamide, N-(4-hydroxy-2-methoxyphenyl)-
CAS No:50994-50-8
MF:C13H13NO4S
MW:279.31162238121
CID:363645
PubChem ID:3301162
Update Time:2025-04-19
Benzenesulfonamide, N-(4-hydroxy-2-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, N-(4-hydroxy-2-methoxyphenyl)-
- N-(4-hydroxy-2-methoxyphenyl)benzenesulfonamide
- Oprea1_129383
- DTXSID00391223
- Oprea1_021642
- AKOS003625136
- 50994-50-8
-
- Inchi: 1S/C13H13NO4S/c1-18-13-9-10(15)7-8-12(13)14-19(16,17)11-5-3-2-4-6-11/h2-9,14-15H,1H3
- InChI Key: DGAUCIDGZUNHMO-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(NC1C=CC(=CC=1OC)O)(=O)=O
Computed Properties
- Exact Mass: 279.05659
- Monoisotopic Mass: 279.05652907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 84Ų
Experimental Properties
- PSA: 75.63
Benzenesulfonamide, N-(4-hydroxy-2-methoxyphenyl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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